2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C16H17N5OS2/c1-2-11-6-3-4-7-12(11)18-14(22)10-24-16-20-19-15(21(16)17)13-8-5-9-23-13/h3-9H,2,10,17H2,1H3,(H,18,22)
• InChI Key: FWGCVKLVROIMSX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NN=C(N2N)C3=CC=CS3
• Molecular Formula: C16H17N5OS2
• Molecular Weight: 359.5 g/mol

Description

The compound you’re asking about is a complex organic molecule that contains several functional groups and structural motifs that are common in pharmaceutical chemistry. These include the 1,2,4-triazole ring, a thiophenyl group, and an acetamide group.

Scientific Research Applications

Synthesis and Antiexudative Activity

A study by Chalenko et al. (2019) discusses the synthesis of pyrolin derivatives related to 2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide. These compounds were synthesized to investigate their antiexudative properties. Remarkably, some of the synthesized derivatives showed anti-exudative activity exceeding that of the reference drug, diclofenac sodium, in experimental models using white rats. This indicates potential applications in reducing inflammation without discussing their specific drug use or dosages (Chalenko, Bezugly, Sirova, Chekman, & Demchenko, 2019).

Structural Elucidation and Antimicrobial Screening

Another study by MahyavanshiJyotindra, ParmarKokila, & MahatoAnil (2011) focuses on the synthesis of N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives. The structural elucidation was confirmed using various spectroscopic techniques, and these compounds were screened for their antimicrobial properties. The study provides insights into the potential of these derivatives for antimicrobial applications, highlighting the relevance of structural modification in enhancing bioactivity MahyavanshiJyotindra et al., 2011.

Antimicrobial Activities of Novel Derivatives

Research by Altıntop, Kaplancıklı, Turan-Zitouni, Özdemir, Demirci, İşcan, & Revial (2011) explores the synthesis of novel triazole derivatives and their antimicrobial activities. This study not only corroborates the structural versatility of triazole derivatives but also emphasizes their significant antimicrobial potential against various Candida species and pathogenic bacteria, demonstrating the scope for developing new antimicrobial agents from this chemical framework Altıntop et al., 2011.

Synthesis and Antiviral/Virucidal Activity

Wujec, Plech, Siwek, Rajtar, & Polz-Dacewicz (2011) investigated the antiviral and virucidal activities of 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide derivatives against human adenovirus type 5 and ECHO-9 virus. This research highlights the potential of these derivatives to inhibit viral replication, suggesting their applicability in developing antiviral therapies Wujec et al., 2011.